Cas no 1142199-87-8 ((4E)-3-(Chloromethyl)-4-[(2-chloropyridin-3-yl)-methylene]isoxazol-5(4H)-one)

• Product Name: (4E)-3-(Chloromethyl)-4-[(2-chloropyridin-3-yl)-methylene]isoxazol-5(4H)-one
• CAS No: 1142199-87-8
• MF: C₁₀H₆Cl₂N₂O₂
• MW: 257.072840213776
• MDL: MFCD12027831
• CID: 4457404
• PubChem ID: 53407410
• Update Time: 2025-05-22

(4E)-3-(Chloromethyl)-4-[(2-chloropyridin-3-yl)-methylene]isoxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• (4E)-3-(Chloromethyl)-4-[(2-chloropyridin-3-yl)-methylene]isoxazol-5(4H)-one
• (4E)-3-(chloromethyl)-4-[(2-chloropyridin-3-yl)methylene]isoxazol-5(4H)-one
• 5(4H)-Isoxazolone, 3-(chloromethyl)-4-[(2-chloro-3-pyridinyl)methylene]-
• (4E)-3-(chloromethyl)-4-[(2-chloropyridin-3-yl)methylidene]-1,2-oxazol-5-one
• 3-(CHLOROMETHYL)-4-[(2-CHLOROPYRIDIN-3-YL)METHYLIDENE]-1,2-OXAZOL-5-ONE
• 1142199-87-8

• MDL： MFCD12027831
• Inchi： 1S/C10H6Cl2N2O2/c11-5-8-7(10(15)16-14-8)4-6-2-1-3-13-9(6)12/h1-4H,5H2
• InChI Key： IWYTXGHOCYLJGW-UHFFFAOYSA-N
• SMILES： O1C(=O)C(=CC2=CC=CN=C2Cl)C(CCl)=N1

Computed Properties

• Exact Mass: 255.9806328Da
• Monoisotopic Mass: 255.9806328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (4E)-3-(Chloromethyl)-4-[(2-chloropyridin-3-yl)-methylene]isoxazol-5(4H)-one

Comprehensive Guide to (4E)-3-(Chloromethyl)-4-[(2-chloropyridin-3-yl)-methylene]isoxazol-5(4H)-one (CAS No. 1142199-87-8)

(4E)-3-(Chloromethyl)-4-[(2-chloropyridin-3-yl)-methylene]isoxazol-5(4H)-one (CAS No. 1142199-87-8) is a specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This compound features a unique isoxazol-5(4H)-one core, modified with chloromethyl and 2-chloropyridinyl substituents, making it a valuable intermediate in synthetic chemistry. Researchers often explore its reactivity for designing novel bioactive molecules.

The molecular structure of (4E)-3-(Chloromethyl)-4-[(2-chloropyridin-3-yl)-methylene]isoxazol-5(4H)-one combines a chlorinated pyridine moiety with an α,β-unsaturated isoxazolone system. This configuration enables diverse chemical transformations, such as nucleophilic substitutions and cycloadditions, which are critical in drug discovery. Its CAS No. 1142199-87-8 is frequently searched in scientific databases for studies on heterocyclic scaffolds and structure-activity relationships.

In pharmaceutical research, (4E)-3-(Chloromethyl)-4-[(2-chloropyridin-3-yl)-methylene]isoxazol-5(4H)-one serves as a precursor for developing small-molecule inhibitors targeting enzymes or receptors. Its chloromethyl group offers a reactive site for further derivatization, while the 2-chloropyridine ring enhances binding affinity in biological systems. Recent publications highlight its potential in anticancer and antimicrobial agent design, aligning with the growing demand for novel therapeutics.

Agrochemical applications of CAS No. 1142199-87-8 include its use in synthesizing crop protection agents. The compound’s isoxazolone backbone is known to interact with pest-specific proteins, making it a candidate for eco-friendly pesticides. With increasing global focus on sustainable agriculture, researchers are investigating its derivatives for improved efficacy and environmental safety.

The synthesis of (4E)-3-(Chloromethyl)-4-[(2-chloropyridin-3-yl)-methylene]isoxazol-5(4H)-one typically involves condensation reactions between chloromethyl isoxazolone and 2-chloropyridine-3-carbaldehyde. Optimized protocols emphasize high yields and purity, crucial for industrial-scale production. Analytical techniques like HPLC and NMR are employed to validate its structure, ensuring compliance with regulatory standards.

Market trends indicate rising interest in CAS No. 1142199-87-8, driven by its versatility in medicinal chemistry and material science. Suppliers often list it under categories like pharmaceutical intermediates or custom synthesis building blocks. Pricing and availability vary based on purity (e.g., >98%) and batch size, with demand spiking in academic and industrial R&D sectors.

Safety data for (4E)-3-(Chloromethyl)-4-[(2-chloropyridin-3-yl)-methylene]isoxazol-5(4H)-one recommend handling under standard laboratory conditions, including ventilation and personal protective equipment. While not classified as hazardous under typical use, its chlorinated groups warrant cautious storage away from reactive substances. Always refer to the latest Safety Data Sheet (SDS) for specific guidelines.

Future research on CAS No. 1142199-87-8 may explore its role in bioconjugation or polymeric materials, leveraging its dual functional groups. Collaborative studies between chemists and biologists could unlock new applications, particularly in targeted drug delivery systems. As synthetic methodologies advance, this compound’s relevance in green chemistry initiatives is also anticipated.

For researchers sourcing (4E)-3-(Chloromethyl)-4-[(2-chloropyridin-3-yl)-methylene]isoxazol-5(4H)-one, verifying suppliers’ certificates of analysis (CoA) ensures quality. Keywords like “buy 1142199-87-8” or “custom synthesis isoxazolone derivatives” are commonly used in procurement searches. Partnering with GMP-compliant manufacturers guarantees consistency for large-scale projects.